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Compound of Interest

Compound Name: Icalcaprant

CAS No.: 2227384-17-8

Cat. No.: B12393435

Get Quote

Disclaimer: As of November 2025, a specific Safety Data Sheet (SDS) for Icalcaprant (also

known as CVL-354), an investigational compound, is not publicly available. The following

disposal procedures are based on general best practices for the management of non-

hazardous, non-controlled research-grade pharmaceutical compounds. Researchers and

laboratory personnel must consult their institution's Environmental Health and Safety (EHS)

department and the compound's specific SDS, when available, for definitive disposal protocols.

The proper management and disposal of pharmaceutical waste are critical for ensuring

personnel safety, environmental protection, and regulatory compliance. This guide provides

essential logistical information and procedural steps for the responsible disposal of

investigational compounds like Icalcaprant within a laboratory setting.

Regulatory Framework for Pharmaceutical Waste
In the United States, the disposal of pharmaceutical waste is primarily governed by the

Environmental Protection Agency (EPA) and the Drug Enforcement Administration (DEA).

Understanding their roles is fundamental to compliant waste management.
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Regulatory Agency
Role in Pharmaceutical
Waste Disposal

Key Regulations

Environmental Protection

Agency (EPA)

Regulates the disposal of solid

and hazardous waste to

protect human health and the

environment.[1][2] It

establishes the framework for

identifying and managing

hazardous waste, including

certain pharmaceuticals.[1][3]

Resource Conservation and

Recovery Act (RCRA): This is

the primary law governing the

disposal of solid and

hazardous waste.[1] RCRA

regulations define hazardous

waste based on specific lists

(P-list, U-list) or characteristics

(ignitability, corrosivity,

reactivity, toxicity).

Drug Enforcement

Administration (DEA)

Regulates the handling and

disposal of controlled

substances to prevent

diversion and abuse.

Controlled Substances Act

(CSA): This act places all

regulated substances into one

of five schedules based on

their potential for abuse and

medical application. The DEA

provides strict protocols for the

disposal of these substances,

often requiring a reverse

distributor.

Protocol for Disposal of Research-Quantity
Icalcaprant
This protocol outlines a general procedure for the disposal of a small quantity of a non-

controlled, non-hazardous investigational compound.

Objective: To safely and compliantly dispose of unused, expired, or waste Icalcaprant and

associated contaminated materials from a research laboratory.

Materials:
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Personal Protective Equipment (PPE): Safety glasses, lab coat, appropriate chemical-

resistant gloves.

Designated hazardous waste container (typically a black container for pharmaceutical

chemical waste, but verify with your institution's EHS).

Hazardous waste labels (provided by your institution's EHS).

Waste segregation bins for general lab waste (e.g., non-contaminated paper towels).

Procedure:

Hazard Assessment:

Review all available information for Icalcaprant. Since a specific SDS is unavailable, treat

the compound with caution. Assume it may have unknown toxicological properties.

Consult your institution's Chemical Hygiene Plan and EHS department for guidance on

handling investigational compounds.

Personal Protective Equipment (PPE):

Don all required PPE, including a lab coat, safety glasses, and double gloves if

institutional policy requires it for handling potent or unknown compounds.

Waste Segregation:

Pure Compound/Stock Solutions: Place any unused or expired pure Icalcaprant powder

and any prepared stock solutions into a designated hazardous chemical waste container.

Do not mix with other waste streams unless explicitly permitted by your EHS department.

Contaminated Labware: Dispose of items that have come into direct contact with

Icalcaprant, such as pipette tips, vials, and contaminated gloves, into the same

hazardous waste container.

Empty Containers: An empty container that held a non-acutely hazardous substance may

be triple-rinsed. The rinsate must be collected and treated as hazardous waste. After
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rinsing, remove or deface the label and dispose of the container in the appropriate lab

glass or solid waste bin as per institutional guidelines.

Prohibition of Sewering:Do not dispose of Icalcaprant or any hazardous pharmaceutical

waste down the drain. The EPA explicitly prohibits the sewering of hazardous waste

pharmaceuticals.

Container Labeling and Storage:

Securely close the hazardous waste container.

Affix a completed hazardous waste label to the container. The label must include:

The words "Hazardous Waste".

The full chemical name ("Icalcaprant"). Avoid abbreviations or formulas.

The approximate quantity of waste.

The date accumulation started.

The name of the Principal Investigator and the laboratory location.

Store the sealed and labeled container in a designated satellite accumulation area within

the laboratory, away from incompatible materials.

Waste Pickup and Disposal:

Once the container is full or ready for disposal, submit a chemical waste pickup request to

your institution's EHS department through their specified online portal or procedure.

EHS personnel will collect the waste for final disposal, which is typically high-temperature

incineration conducted by a licensed hazardous waste management vendor.

Decision Workflow for Laboratory Pharmaceutical
Waste Disposal
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The following diagram illustrates the logical steps for determining the correct disposal pathway

for a chemical compound in a research setting.

Icalcaprant Disposal Decision Pathway

Start: Unwanted
Icalcaprant Compound

Consult Safety Data Sheet (SDS)
and Institutional EHS Protocols

Is it a DEA
Controlled Substance?

Is it an EPA RCRA
Hazardous Waste?

(Listed or Characteristic)

No

Follow DEA Disposal Protocol
(e.g., Reverse Distributor)

Yes

Dispose in Black
Hazardous Pharmaceutical

Waste Container

Yes

Dispose in Blue
Non-Hazardous Pharmaceutical

Waste Container

No

Label Container Correctly &
Store in Satellite Accumulation Area

Request Pickup by
Institutional EHS for Incineration

End: Compliant Disposal
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Click to download full resolution via product page

Caption: Workflow for the segregation and disposal of Icalcaprant waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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